Cas no 72928-32-6 (Butanoic acid,4-(trans-4-propylcyclohexyl)phenyl ester)
72928-32-6 structure
Product Name:Butanoic acid,4-(trans-4-propylcyclohexyl)phenyl ester
CAS No:72928-32-6
MF:C19H28O2
MW:288.424426078796
CID:551258
PubChem ID:175304
Update Time:2025-04-19
Butanoic acid,4-(trans-4-propylcyclohexyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,4-(trans-4-propylcyclohexyl)phenyl ester
- [4-(4-propylcyclohexyl)phenyl] butanoate
- 4-(4-propylcyclohexyl)phenyl butanoate
- trans-4-(4-Propylcyclohexyl)phenyl butyrate
- 4-(4-propylcyclohexyl)phenyl ester, trans-butanoic acid
- Butanoic acid, 4-(trans-4-propylcyclohexyl)phenyl ester
- SCHEMBL9457308
- SCHEMBL9457304
- NS00060648
- DTXSID70888317
- EINECS 277-065-9
- 72928-32-6
-
- Inchi: 1S/C19H28O2/c1-3-5-15-7-9-16(10-8-15)17-11-13-18(14-12-17)21-19(20)6-4-2/h11-16H,3-10H2,1-2H3
- InChI Key: SBQJMHWEPWADHS-UHFFFAOYSA-N
- SMILES: O(C(CCC)=O)C1C=CC(=CC=1)C1CCC(CCC)CC1
Computed Properties
- Exact Mass: 288.20904
- Monoisotopic Mass: 288.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 297
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 0.976
- Boiling Point: 388.8°C at 760 mmHg
- Flash Point: 129.1°C
- Refractive Index: 1.498
- PSA: 26.3
Butanoic acid,4-(trans-4-propylcyclohexyl)phenyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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